![molecular formula C26H21NO4 B4067338 benzyl 3-(1-naphthyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.0~1,5~]dec-8-ene-6-carboxylate](/img/structure/B4067338.png)
benzyl 3-(1-naphthyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.0~1,5~]dec-8-ene-6-carboxylate
Overview
Description
Benzyl 3-(1-naphthyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.0~1,5~]dec-8-ene-6-carboxylate is a useful research compound. Its molecular formula is C26H21NO4 and its molecular weight is 411.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 411.14705815 g/mol and the complexity rating of the compound is 759. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Lewis Acid-Catalyzed Benzannulation
The use of Lewis acids, such as AuCl3 and Cu(OTf)2, facilitates benzannulation reactions leading to the efficient synthesis of naphthyl ketone derivatives and decarbonylated naphthalene products. These methodologies rely on the catalytic activation of alkynes and the strategic use of o-alkynyl(oxo)benzenes to construct complex naphthyl frameworks through [4+2] cycloaddition processes. The work by Asao et al. demonstrates the versatility and efficiency of these catalytic systems in promoting benzannulation under mild conditions, offering a pathway to structurally diverse naphthyl ketones (Asao, Nogami, Lee, & Yamamoto, 2003).
Rhodium-Catalyzed Decarboxylative Coupling
Inai and colleagues presented a method for synthesizing highly substituted naphthalene derivatives via rhodium-catalyzed decarboxylative coupling of aromatic carboxylic acids with alkynes. This approach leverages the catalytic prowess of rhodium to facilitate the construction of benzo-fused cyclic compounds, demonstrating the potential for generating complex polycyclic structures from simpler benzoic acids (Inai, Usuki, & Satoh, 2021).
Synthesis of Isoindolo[2,1-b][2]benzazepines
Zubkov and coworkers developed a method for the synthesis of isoindolo[2,1-b][2]benzazepines through the intramolecular [4+2] cycloaddition of maleic anhydride to 4-α-furyl-4-N-benzylaminobut-1-enes. This procedure not only highlights the utility of Diels–Alder reactions in synthesizing complex heterocyclic compounds but also showcases the ability to manipulate reaction conditions to access diverse structural motifs from similar starting materials (Zubkov, Boltukhina, Turchin, & Varlamov, 2004).
Advanced Cycloaddition and Cyclization Techniques
Further explorations into cycloaddition and cyclization reactions provide avenues for creating tricyclic and polycyclic structures with potential applications in the development of new materials and bioactive molecules. Techniques such as the intramolecular cyclization of N-(α-naphthyl)-2-allyl(methallyl)-6-carboxy-4-oxo-3-aza-10-oxatricyclo[5.2.1.01,5]dec-8-enes demonstrate the regioselectivity and versatility of these synthetic approaches (Zubkov, Boltukhina, Nikitina, & Varlamov, 2004).
properties
IUPAC Name |
benzyl 3-naphthalen-1-yl-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21NO4/c28-24-23-22(25(29)30-15-17-7-2-1-3-8-17)21-13-14-26(23,31-21)16-27(24)20-12-6-10-18-9-4-5-11-19(18)20/h1-14,21-23H,15-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQTZBTOOISNFSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C23C=CC(O2)C(C3C(=O)N1C4=CC=CC5=CC=CC=C54)C(=O)OCC6=CC=CC=C6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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